Cas no 750649-39-9 (Benzyl N-(1S,3S)-3-hydroxycyclohexylcarbamate)

• Product Name: Benzyl N-(1S,3S)-3-hydroxycyclohexylcarbamate
• CAS No: 750649-39-9
• MF: C₁₄H₁₉NO₃
• MW: 249.305564165115
• MDL: MFCD23378488
• CID: 3030113
• PubChem ID: 11425202
• Update Time: 2025-10-18

Benzyl N-(1S,3S)-3-hydroxycyclohexylcarbamate Chemical and Physical Properties

Names and Identifiers

• benzyl trans-3-hydroxycyclohexylcarbaMate
• BENZYL (1S,3S)-3-HYDROXYCYCLOHEXYLCARBAMATE
• BS-42592
• CS-0036345
• W19471
• Benzyl ((1S,3S)-3-hydroxycyclohexyl)carbamate
• Benzyl N-[(1S,3S)-3-hydroxycyclohexyl]carbamate
• MFCD23378488
• 750649-44-6
• Trans-3-N-CBZ-AMINOCYCLOHEXANOL
• AM805558
• W11745
• Carbamic acid, [(1R,3R)-3-hydroxycyclohexyl]-, phenylmethyl ester, rel-
• DTXSID201151755
• Benzyl((1S,3S)-3-hydroxycyclohexyl)carbamate
• 750649-39-9
• Benzyl N-(1S,3S)-3-hydroxycyclohexylcarbamate

• MDL： MFCD23378488
• Inchi： 1S/C14H19NO3/c16-13-8-4-7-12(9-13)15-14(17)18-10-11-5-2-1-3-6-11/h1-3,5-6,12-13,16H,4,7-10H2,(H,15,17)/t12-,13-/m0/s1
• InChI Key： FYIZIYCXUSGNLZ-STQMWFEESA-N
• SMILES： O[C@H]1CCC[C@@H](C1)NC(=O)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 249.13649347g/mol
• Monoisotopic Mass: 249.13649347g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 58.6Ų

Benzyl N-(1S,3S)-3-hydroxycyclohexylcarbamate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)